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Compound of Interest

Compound Name: Tungsten carbide cobalt

CAS No.: 12774-15-1

Cat. No.: B576618

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the optimization of sintering parameters for Tungsten Carbide-Cobalt (WC-Co) density and

hardness.

Troubleshooting Guides
This section addresses common issues encountered during the sintering of WC-Co

composites, offering potential causes and recommended solutions in a question-and-answer

format.

Issue 1: Low Density and High Porosity in Sintered Compact

Question: My sintered WC-Co compact has a low relative density and significant porosity.

What are the potential causes and how can I improve densification?

Answer: Low density and high porosity are common challenges in WC-Co sintering. The

primary causes and troubleshooting steps are outlined below:
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Inadequate Sintering Temperature: Sintering below the optimal temperature range can

result in insufficient liquid phase formation, which is crucial for densification.[1][2] Lower

temperatures lead to solid-state sintering with limited particle rearrangement and pore

elimination.[1]

Solution: Gradually increase the sintering temperature. For many WC-Co compositions,

liquid phase sintering occurs in the range of 1400–1500 °C.[2] However, the optimal

temperature can be influenced by the cobalt content and particle size.

Insufficient Holding Time: A short holding time at the peak sintering temperature may not

allow for complete densification.

Solution: Increase the holding time at the sintering temperature. This allows for more

effective liquid phase penetration, particle rearrangement, and pore closure.[3]

Low Compaction Pressure: In pressure-assisted sintering techniques like Spark Plasma

Sintering (SPS) or Hot Pressing, inadequate pressure will not effectively aid in particle

rearrangement and pore elimination.

Solution: Increase the sintering pressure. Higher pressure enhances the mobility of

liquid cobalt, accelerates pore closure, and improves densification.[1][4] For instance,

increasing pressure from 10 MPa to 20 MPa in an SPS process has been shown to

significantly improve relative density.[1]

Poor Powder Mixing: Inhomogeneous distribution of cobalt binder can lead to localized

areas with insufficient liquid phase for proper sintering.

Solution: Ensure thorough and uniform mixing of WC and Co powders before

compaction, for example, through ball milling.[2][5]

Issue 2: Excessive Grain Growth and Reduced Hardness

Question: My sintered WC-Co sample exhibits large tungsten carbide grains and lower than

expected hardness. What causes this and how can I control grain growth?

Answer: Uncontrolled grain growth is a significant issue that can detrimentally affect the

mechanical properties of WC-Co composites, particularly hardness.
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Excessively High Sintering Temperature: While a sufficiently high temperature is needed

for densification, an overly high temperature can promote the dissolution and

reprecipitation of WC particles, leading to coarsening, a phenomenon also known as

Ostwald ripening.[1][2][6]

Solution: Optimize the sintering temperature to be just high enough to achieve full

densification without inducing significant grain growth. Reducing the temperature can

help maintain a fine grain structure.

Prolonged Holding Time: Similar to high temperatures, excessively long holding times at

the sintering temperature can also lead to WC grain coarsening.[7]

Solution: Reduce the holding time to the minimum required for achieving the desired

density.

Absence of Grain Growth Inhibitors: Certain additives can effectively suppress grain

growth during sintering.

Solution: Introduce grain growth inhibitors such as Vanadium Carbide (VC) or Chromium

Carbide (Cr3C2) into the initial powder mixture.[8] These inhibitors can limit the growth

of WC grains, even at higher sintering temperatures.

Issue 3: Formation of Undesirable Phases (e.g., η-phase)

Question: I have detected the presence of η-phase (a brittle ternary W-Co-C compound) in

my sintered WC-Co. What leads to its formation and how can it be prevented?

Answer: The formation of the η-phase is generally undesirable as it can lead to increased

brittleness and reduced toughness.

Carbon Deficiency: The primary cause of η-phase formation is a carbon content that is too

low in the WC-Co system.[9] This can result from improper initial powder composition or

decarburization during sintering.

Solution: Ensure the correct stoichiometry of the initial powder mixture. The carbon

content plays a crucial role in preventing the formation of undesirable phases.[10][11]
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Adding a small amount of free carbon (graphite) to the initial mix can help to counteract

any potential carbon loss and suppress η-phase formation.[12]

Inadequate Sintering Atmosphere: A sintering atmosphere that is not properly controlled

can lead to reactions that alter the carbon balance.

Solution: Utilize a controlled sintering atmosphere, such as a vacuum or an inert gas, to

prevent decarburization.

Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the experimental setup and

underlying principles of WC-Co sintering.

1. What is the typical experimental protocol for WC-Co sintering?

A general experimental protocol for conventional powder metallurgy of WC-Co involves the

following steps:

Powder Preparation:

Weigh the Tungsten Carbide (WC) and Cobalt (Co) powders according to the desired

composition (e.g., WC-10wt%Co).[2]

Mix the powders, often in a wet medium like ethanol or hexane, using a ball mill for an

extended period (e.g., 24-48 hours) to ensure a homogeneous mixture and reduce particle

size.[2][5][13]

Dry the milled slurry to remove the milling liquid, often through spray drying, to obtain a

granulated powder with good flowability.[5]

Compaction (Forming the Green Body):

Press the dried powder into the desired shape using a die under high pressure (e.g., 200-

400 MPa) to create a "green compact".[5] This compact is fragile and porous.

Sintering:
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Place the green compact in a sintering furnace.

Debinding/Pre-sintering: Heat the compact to a lower temperature range (e.g., 400-800°C)

to burn off any pressing lubricants or binders used during compaction.[5]

Sintering: Increase the temperature to the final sintering temperature, typically in the range

of 1350-1500°C for liquid phase sintering.[6][14] The heating rate should be controlled.

Holding: Maintain the peak sintering temperature for a specific holding time (e.g., 30-120

minutes) to allow for densification.

Cooling: Cool the sintered part in a controlled manner to prevent thermal shock and

cracking.[15]

2. How do sintering temperature, time, and pressure interact to affect the final properties?

The sintering parameters have a complex and interconnected influence on the final density and

hardness of WC-Co composites. The following diagram illustrates these relationships:

Sintering Parameters
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Caption: Relationship between sintering parameters and WC-Co properties.

3. What are the advantages of Spark Plasma Sintering (SPS) over conventional sintering for

WC-Co?
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Spark Plasma Sintering (SPS) offers several advantages over traditional vacuum or furnace

sintering for WC-Co fabrication:

Rapid Heating and Short Sintering Times: SPS utilizes a pulsed DC current to rapidly heat

the powder compact, significantly reducing the overall sintering time from hours to minutes.

[1]

Lower Sintering Temperatures: Due to the localized heating and plasma effects, densification

can often be achieved at lower temperatures compared to conventional methods.[1]

Suppression of Grain Growth: The short sintering cycles and lower temperatures inherent to

SPS help to inhibit the growth of WC grains, leading to a finer microstructure and potentially

higher hardness.[1][7]

Improved Densification: The simultaneous application of pressure and heat in SPS promotes

efficient particle rearrangement and pore elimination, often resulting in higher final densities.

[1][4]

Data Presentation
The following tables summarize quantitative data from various studies on the effect of sintering

parameters on the density and hardness of WC-Co composites.

Table 1: Effect of Sintering Temperature on WC-Co Properties
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WC-Co
Composition

Sintering
Temperature
(°C)

Relative
Density (%)

Hardness (HV) Reference

WC-10wt%Co 1500 - - [2]

WC-10wt%Co 1600 - - [2]

WC-10wt%Co 1700 100 - [2]

WC-10wt%Co 1800 - Peak Value [2]

WC-10wt%Co 1900 - Decreased [2]

WC-10wt%Co 1000 - ~300 [16]

WC-10wt%Co 1100 - ~500 [16]

WC-10wt%Co 1200 99.6 ~1400 [16]

WC-6wt%Co 1000 - HRC 63.5 [6]

WC-6wt%Co 1200 98.76 HRC 61.7 [6]

Table 2: Effect of Sintering Pressure on WC-Co Properties (SPS)

WC-Co
Composition

Sintering
Pressure
(MPa)

Relative
Density (%)

Hardness
(HV30)

Reference

WC-Co 10 98.4 - [1]

WC-Co 20 99.6 2100.3 [1]

WC-Co 30 99.7 - [1]

Table 3: Effect of Holding Time on WC-Co Properties
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WC-Co
Composition

Holding Time
(min)

Relative
Density (%)

Hardness Reference

WC-10wt%Co 5 <95.92
Increases with

time
[3]

WC-10wt%Co 10 -
Increases with

time
[3]

WC-10wt%Co 20 -
Increases with

time
[3]

WC-10wt%Co 30 -
Increases with

time
[3]

WC-10wt%Co 40 95.92 Peak Value [3]

WC-10wt%Co 50 - - [3]

Note: The specific values for density and hardness can vary significantly depending on the

exact WC-Co composition, powder characteristics (e.g., particle size), and the specific sintering

equipment used. The data presented here should be considered as illustrative examples of

general trends.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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